Cas no 65512-41-6 (N-Allyl-N-propylamine hydrochloride)

• Product Name: N-Allyl-N-propylamine hydrochloride
• CAS No: 65512-41-6
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD18912902
• CID: 3268000
• PubChem ID: 12397186
• Update Time: 2025-11-02

N-Allyl-N-propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-PROPEN-1-AMINE, N-PROPYL-, HYDROCHLORIDE
• N-propyl-2-propen-1-amine hydrochloride
• n-Propylprop-2-en-1-amine hydrochloride
• BS-39982
• N-prop-2-enylpropan-1-amine;hydrochloride
• N-Propyl-2-Propen-1-amine HCl
• ALLYLPROPYLAMINE HYDROCHLORIDE
• N-Propylprop-2-en-1-aminehydrochloride
• EN300-216208
• (prop-2-en-1-yl)(propyl)amine hydrochloride
• SCHEMBL5383422
• 65512-41-6
• CS-0267364
• MFCD18912902
• N-Allyl-N-propylamine hydrochloride

• MDL： MFCD18912902
• Inchi： 1S/C6H13N.ClH/c1-3-5-7-6-4-2;/h3,7H,1,4-6H2,2H3;1H
• InChI Key： ILPHROHJLPNGHM-UHFFFAOYSA-N
• SMILES： C(NCCC)C=C.[H]Cl

Computed Properties

• Exact Mass: 135.0814771Da
• Monoisotopic Mass: 135.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 41.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

N-Allyl-N-propylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Allyl-N-propylamine hydrochloride

Comprehensive Guide to N-Allyl-N-propylamine hydrochloride (CAS No. 65512-41-6): Properties, Applications, and Industry Insights

N-Allyl-N-propylamine hydrochloride (CAS No. 65512-41-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the growing demand for amine derivatives in research and industrial processes, this compound has garnered significant attention. Its molecular structure, featuring both allyl and propyl functional groups, enables unique reactivity, making it valuable for cross-coupling reactions and catalysis.

In recent years, the surge in green chemistry initiatives has driven interest in optimizing the synthesis of N-Allyl-N-propylamine hydrochloride. Researchers are exploring eco-friendly solvents and microwave-assisted synthesis to reduce environmental impact. This aligns with the broader trend of sustainable chemical production, a topic frequently searched in academic and industrial forums. The compound’s role in drug discovery is another hot topic, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

The physicochemical properties of N-Allyl-N-propylamine hydrochloride contribute to its stability and solubility, critical for formulation development. Its hydrochloride salt form enhances bioavailability, a key consideration in pharmaceutical applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to ensure purity, addressing the industry’s focus on quality control standards. These aspects are frequently queried in scientific databases and patent literature.

From an industrial perspective, N-Allyl-N-propylamine hydrochloride is utilized in the synthesis of corrosion inhibitors and lubricant additives, reflecting its importance in material engineering. The compound’s compatibility with polymer matrices has also sparked interest in advanced material design, a trending topic in nanotechnology circles. Manufacturers emphasize batch-to-batch consistency, a concern often raised in supplier evaluations.

Safety and handling of N-Allyl-N-propylamine hydrochloride adhere to standard laboratory protocols, with recommendations for personal protective equipment (PPE). While not classified as hazardous under typical conditions, proper storage in cool, dry environments is advised to maintain stability. These precautions align with OSHA guidelines, a recurring search term among EHS professionals.

In summary, N-Allyl-N-propylamine hydrochloride (CAS No. 65512-41-6) exemplifies the intersection of chemical innovation and industrial utility. Its relevance to cutting-edge research and sustainable practices ensures continued demand, while its multifaceted applications underscore its importance across scientific disciplines.